Cas no 3203-11-0 (Cyclooctanepropanoic acid, 2-oxo-, methyl ester)

• Product name: Cyclooctanepropanoic acid, 2-oxo-, methyl ester
• CAS No: 3203-11-0
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 1449176
• PubChem ID: 14691912

Cyclooctanepropanoic acid, 2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclooctanepropanoic acid, 2-oxo-, methyl ester
• methyl 3-(2-oxocyclooctyl)propanoate
• 3203-11-0
• DTXSID90563053

• Inchi： InChI=1S/C12H20O3/c1-15-12(14)9-8-10-6-4-2-3-5-7-11(10)13/h10H,2-9H2,1H3
• InChI Key： QQYPMQYDEHYVEC-UHFFFAOYSA-N
• SMILES： COC(=O)CCC1CCCCCCC1=O

Computed Properties

• Exact Mass: 212.1413
• Monoisotopic Mass: 212.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37